6-Azido-6-deoxy-d-galactopyranose
Overview
Description
6-Azido-6-deoxy-D-galactopyranose is a paramount biomedical compound . It is a solid substance at 20°C and is heat sensitive . It has a molecular formula of C6H11N3O5 and a molecular weight of 205.17 .
Molecular Structure Analysis
The molecular structure of 6-Azido-6-deoxy-D-galactopyranose is represented by the formula C6H11N3O5 . It has a molecular weight of 205.17 .Physical And Chemical Properties Analysis
6-Azido-6-deoxy-D-galactopyranose is a solid at 20°C . It has a molecular weight of 205.17 and is heat sensitive .Scientific Research Applications
Crystal Structure Analysis
6-Azido-6-deoxy-d-galactopyranose, in aqueous solution, exists in equilibrium between open-chain, furanose, and pyranose forms. However, it crystallizes solely as 6-azido-6-deoxy-α-l-galactopyranose monohydrate. This structure forms hydrogen-bonded chains, where each molecule acts as a donor and acceptor of five hydrogen bonds. This characteristic is significant for understanding the molecular arrangement and interactions in crystallography (Booth et al., 2008).
Nucleoside Analogues Synthesis
6-Azido-6-deoxy-gluco-(galacto)pyranose derivatives have been used to obtain reversed nucleoside analogues. These compounds have potential applications in the development of novel therapeutic agents (Vanbaelinghem et al., 1999).
Anhydro Derivatives Production
The treatment of certain derivatives of α-d-glucopyranose with sodium azide leads to the production of 1,4-anhydro derivatives of β-d-galactopyranose. This novel route demonstrates the potential of 6-azido-6-deoxy-d-galactopyranose in the synthesis of anhydro sugars, which are valuable in various biochemical applications (Bullock et al., 1990).
Enzymatic Reaction Studies
6-Azido-6-deoxy-d-galactopyranose and its derivatives have been used in studies to understand the interaction with enzymes like D-galactose oxidase. This research is crucial for elucidating enzyme mechanisms and designing enzyme inhibitors (Maradufu & Perlin, 1974).
Synthesis of Polyamides
6-Azido-6-deoxy-d-galactopyranose has been utilized in synthesizing key precursors for stereoregular polyamides. This shows its potential in materials science, particularly in the development of novel polymeric materials (Zaliz & Varela, 2001).
Glycosylation Reactions
The compound has been used in glycosylation reactions, which are fundamental in the synthesis of complex carbohydrates. This is essential in the development of carbohydrate-based drugs and biomolecules (Koto et al., 1999).
Polymer Synthesis
In the field of polymer chemistry, 6-azido-6-deoxy-d-galactopyranose derivatives have been incorporated into copolymers to develop thermoresponsive materials. These materials have applications in drug delivery and tissue engineering (Dhumure et al., 2015).
Safety and Hazards
properties
IUPAC Name |
(3R,4S,5R,6R)-6-(azidomethyl)oxane-2,3,4,5-tetrol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O5/c7-9-8-1-2-3(10)4(11)5(12)6(13)14-2/h2-6,10-13H,1H2/t2-,3+,4+,5-,6?/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMLRUUHRGSJVMD-SVZMEOIVSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(C(O1)O)O)O)O)N=[N+]=[N-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]1[C@@H]([C@@H]([C@H](C(O1)O)O)O)O)N=[N+]=[N-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80633572 |
Source
|
| Record name | 6-Azido-6-deoxy-D-galactopyranose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80633572 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Azido-6-deoxy-d-galactopyranose | |
CAS RN |
106192-60-3 |
Source
|
| Record name | 6-Azido-6-deoxy-D-galactopyranose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80633572 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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